Cas no 114810-02-5 (Butane, 1,2,2,3,3,4-hexafluoro-)
114810-02-5 structure
Product Name:Butane, 1,2,2,3,3,4-hexafluoro-
CAS No:114810-02-5
MF:C4H4F6
MW:166.064982414246
CID:1204869
PubChem ID:15722430
Update Time:2025-04-20
Butane, 1,2,2,3,3,4-hexafluoro- Chemical and Physical Properties
Names and Identifiers
-
- Butane, 1,2,2,3,3,4-hexafluoro-
- 1,2,2,3,3,4-hexafluorobutane
- ZMRWXABQZYPVTA-UHFFFAOYSA-N
- DTXSID20577406
- 114810-02-5
- SCHEMBL727839
-
- Inchi: 1S/C4H4F6/c5-1-3(7,8)4(9,10)2-6/h1-2H2
- InChI Key: ZMRWXABQZYPVTA-UHFFFAOYSA-N
- SMILES: FC(CF)(C(CF)(F)F)F
Computed Properties
- Exact Mass: 166.02171910g/mol
- Monoisotopic Mass: 166.02171910g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 94.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 0Ų
Butane, 1,2,2,3,3,4-hexafluoro- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
114810-02-5 (Butane, 1,2,2,3,3,4-hexafluoro-) Related Products
- 376-84-1(1H,1H,5H-Octafluoropentyl Acrylate)
- 375-17-7(Butane,1,1,1,2,2,3,3,4,4-nonafluoro-)
- 15290-77-4(1,1,2,2,3,3,4-Heptafluorocyclopentane)
- 3492-24-8(Decane,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-eicosafluoro-)
- 307-99-3(1H,8H-Perfluorooctane)
- 377-36-6(1H,4H-Octafluorobutane)
- 376-77-2(Cyclopentane,1,1,2,2,3,3,4,4,5,5-decafluoro-)
- 680-15-9(Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate)
- 355-25-9(Perflubutane)
- 336-07-2(Hexane,1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-)
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